Cas no 15584-03-9 (4-Pyrimidinecarboxylicacid, 6-methoxy-2-(methylthio)-)

• Product Name: 4-Pyrimidinecarboxylicacid, 6-methoxy-2-(methylthio)-
• CAS No: 15584-03-9
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 228099
• PubChem ID: 240907
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 6-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 6-methoxy-2-(methylthio)-
• 6-methoxy-2-methylsulfanyl-pyrimidine-4-carboxylic acid
• 6-methoxy-2-methylsulfanylpyrimidine-4-carboxylic acid
• 6-methoxy-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
• 6-Methoxy-2-methylmercapto-pyrimidin-carbonsaeure-(4)
• AC1L667M
• AC1Q5UE7
• AG-K-80546
• AR-1H1981
• CTK0I2873
• NSC47800
• 6-Methoxy-2-(methylthio)pyrimidine-4-carboxylic acid
• NSC-47800
• DTXSID50286812
• 15584-03-9

• Inchi： 1S/C7H8N2O3S/c1-12-5-3-4(6(10)11)8-7(9-5)13-2/h3H,1-2H3,(H,10,11)
• InChI Key： GYVNDEWERGAJHW-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(C(=O)O)=N1)OC

Computed Properties

• Exact Mass: 200.02564
• Monoisotopic Mass: 200.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 411°Cat760mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.599
• PSA: 72.31
• LogP: 0.90530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives